Cas no 831209-36-0 (6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one)

6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one structure
831209-36-0 structure
Product Name:6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one
CAS No:831209-36-0
MF:C19H14Cl2N2O5
MW:421.23086309433
CID:6155850
PubChem ID:1250961
Update Time:2024-01-06

6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one
    • SR-01000294797-1
    • 831209-36-0
    • Z199467654
    • SR-01000294797
    • F1732-0112
    • 6,8-dichloro-3-(4-(furan-2-carbonyl)piperazine-1-carbonyl)-2H-chromen-2-one
    • 6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one
    • 6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]chromen-2-one
    • AKOS001268825
    • Inchi: 1S/C19H14Cl2N2O5/c20-12-8-11-9-13(19(26)28-16(11)14(21)10-12)17(24)22-3-5-23(6-4-22)18(25)15-2-1-7-27-15/h1-2,7-10H,3-6H2
    • InChI Key: RHYWLORAJGAGTI-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=C1OC(C(=C2)C(N1CCN(C(C2=CC=CO2)=O)CC1)=O)=O)Cl

Computed Properties

  • Exact Mass: 420.0279769g/mol
  • Monoisotopic Mass: 420.0279769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 692
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 80.1Ų

6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1732-0112-2μmol
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one
831209-36-0 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1732-0112-5μmol
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one
831209-36-0 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1732-0112-10μmol
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one
831209-36-0 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1732-0112-20μmol
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one
831209-36-0 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1732-0112-1mg
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one
831209-36-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1732-0112-2mg
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one
831209-36-0 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1732-0112-3mg
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one
831209-36-0 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1732-0112-4mg
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one
831209-36-0 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1732-0112-5mg
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one
831209-36-0 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1732-0112-10mg
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one
831209-36-0 90%+
10mg
$79.0 2023-05-17

6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one Related Literature

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